Cas no 106647-71-6 (1,3-Cyclohexanediol,5-[2-[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4Z(1R*,3S*,5E),7ab]]- (9CI))

• Product Name: 1,3-Cyclohexanediol,5-[2-[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4Z(1R*,3S*,5E),7ab]]- (9CI)
• CAS No: 106647-71-6
• MF: C₂₉H₄₆F₂O₃
• MW: 480.670556545258
• CID: 194605
• PubChem ID: 6439159
• Update Time: 2025-04-19

1,3-Cyclohexanediol,5-[2-[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4Z(1R*,3S*,5E),7ab]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,5-[2-[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4Z(1R*,3S*,5E),7ab]]- (9CI)
• 1,3-Cyclohexanediol,5-[2-[1-(5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]
• 26,27-dimethyl-24,24-difluoro-1,25-dihydroxyvitamin D3
• (1R,5Z)-5-[(2E)-2-{(1R,7aR)-1-[(1R)-5-ethyl-4,4-difluoro-5-hydroxy-1-methylheptyl]-7a-methyloctahydro-4H-inden-4-ylidene}ethylidene]-4-methylidenecyclohexane-1,3-diol (non-preferred name)
• 24F2-1,25(OH)2(Me)2D3
• 26,27-Dimethyl-24,24-difluoro-1alpha,25-dihydroxyvitamin D3
• Dmdfdh-D3
• Dfdm-calcitriol
• (1R,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 24,24-Difluoro-1,25-dihydroxy-26,27-dimethylvitamin D3
• 106647-71-6
• 123836-13-5

• Inchi： 1S/C29H46F2O3/c1-6-28(34,7-2)29(30,31)16-14-19(3)24-12-13-25-21(9-8-15-27(24,25)5)10-11-22-17-23(32)18-26(33)20(22)4/h10-11,19,23-26,32-34H,4,6-9,12-18H2,1-3,5H3/b21-10+,22-11-/t19-,23-,24-,25?,26?,27-/m1/s1
• InChI Key： OUCLWOMRWNRDCS-BRCLTZEPSA-N
• SMILES： FC(C(CC)(CC)O)(CC[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)C(C[C@@H](C\3)O)O)/CCC[C@]12C)F

Computed Properties

• Exact Mass: 480.341502
• Monoisotopic Mass: 480.341502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 6.3

Experimental Properties

• Density: 1.1
• Boiling Point: 601.5°C at 760 mmHg
• Flash Point: 317.6°C
• Refractive Index: 1.528